![molecular formula C14H12N2OS B258847 2-methyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B258847.png)
2-methyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one
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Overview
Description
2-methyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a compound that belongs to the class of thienopyrimidines. It has been studied for its potential applications in the field of medicinal chemistry, particularly in the development of drugs that target certain biological pathways.
Mechanism of Action
The mechanism of action of 2-methyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been shown to have inhibitory effects on certain enzymes and receptors, which suggests that it may act as an antagonist or inhibitor of these pathways.
Biochemical and Physiological Effects:
This compound has been shown to have inhibitory effects on certain enzymes and receptors, which suggests that it may have potential applications in the field of medicinal chemistry. However, its biochemical and physiological effects are not fully understood.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-methyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is that it has been studied extensively in the literature. This means that there is a wealth of information available on its synthesis, mechanism of action, and potential applications. However, one of the limitations is that its biochemical and physiological effects are not fully understood, which makes it difficult to interpret the results of lab experiments.
Future Directions
There are several future directions for the study of 2-methyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its mechanism of action, particularly its inhibitory effects on enzymes and receptors. Another direction is to explore its potential applications in the development of drugs that target certain biological pathways, such as cancer cells. Finally, more research is needed to fully understand its biochemical and physiological effects, which will help to inform the design of future lab experiments.
Synthesis Methods
The synthesis of 2-methyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been reported in the literature. One of the methods involves the reaction of 4-methylphenyl isothiocyanate with 2-amino-4-methylthiophene-3-carboxylic acid, followed by cyclization with phosphoryl chloride. Another method involves the reaction of 4-methylphenyl isothiocyanate with 2-amino-3-methylthiophene-4-carboxylic acid, followed by cyclization with phosphorus oxychloride.
Scientific Research Applications
2-methyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in the field of medicinal chemistry. It has been shown to have inhibitory effects on certain enzymes and receptors, which makes it a potential candidate for the development of drugs that target these pathways. For example, it has been shown to have inhibitory effects on the enzyme dihydroorotate dehydrogenase, which is involved in the de novo synthesis of pyrimidine nucleotides. This makes it a potential candidate for the development of drugs that target cancer cells, which have a high demand for pyrimidine nucleotides.
properties
Molecular Formula |
C14H12N2OS |
---|---|
Molecular Weight |
256.32 g/mol |
IUPAC Name |
2-methyl-3-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C14H12N2OS/c1-9-3-5-11(6-4-9)16-10(2)15-13-12(14(16)17)7-8-18-13/h3-8H,1-2H3 |
InChI Key |
SNROACQQENSEOM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=CS3)C |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=CS3)C |
Origin of Product |
United States |
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